[4-(4-Benzoylphenyl)phenyl](phenyl)methanone

• CAS RN: 33090-29-8
• Molecular Formula: C26H18O2
• Molecular Weight: 362.4 g/mol
• IUPAC Name: [4-(4-benzoylphenyl)phenyl]-phenylmethanone
• InChI: InChI=1S/C26H18O2/c27-25(21-7-3-1-4-8-21)23-15-11-19(12-16-23)20-13-17-24(18-14-20)26(28)22-9-5-2-6-10-22/h1-18H
• InChI Key: MLNFAVZUSGIURZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4

Description

[4-(4-Benzoylphenyl)phenyl](phenyl)methanone is a useful research compound. Its molecular formula is C26H18O2 and its molecular weight is 362.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The photoinitiator dibenzoyl biphenyl was prepared by placing 200 mL nitrobenzene, 38.5 g (0.25 mole) biphenyl, and 140.6 g (1.00 mole) benzoyl chloride into a 1 liter 3-necked flask equipped with a water condenser. While stirring, 160 g (1.2 mole) aluminum trichloride was added slowly over a period of about 30 minutes. During the reaction, the temperature increased from 30° C. to 55° C. The color changed from yellowish to light brown, then reddish. The flask was kept in a water bath at a temperature of 55° C. to 60° C. for 3 hours while stirring. The reaction mixture was then cooled to 35° C. The reaction mixture was poured into 1.2 L of 8% HCl solution with vigorous stirring. The organic layer was separated and poured into a blender and 500 mL n-hexane was added. The mixture was vigorously stirred for 5 minutes and then filtered. The solid was washed with n-hexane. The thus-produced dibenzoyl biphenyl was dried and recrystalized twice in chloroform.